7,7-Dimethyl-7,8-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyridazin-4(6H)-one

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 4,4-dimethyl-7-thia-10,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),11-trien-9-one
• InChI: InChI=1S/C11H12N2OS/c1-11(2)3-6-7-5-12-13-10(14)9(7)15-8(6)4-11/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key: IGFKZJLYPJAREX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C1)SC3=C2C=NNC3=O)C

Description

7,7-Dimethyl-7,8-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyridazin-4(6H)-one is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 131g (3.8 g, 13.0 mmol) in 30% H2SO4 (100 mL) was heated at reflux for 16 h. See FIG. 15. The reaction mixture was cooled to room temperature and extracted with dichloromethane (3×200 mL). The combined organic layer was concentrated under reduced pressure and the residue was purified by silica-gel column chromatography eluting with 100:1 dichloromethane/methanol to afford 131h as a yellow solid (1.72 g, 60%). MS-ESI: [M+H]+ 221.0